Cas no 1220039-70-2 (Cyclopentyl-(3-methyl-indan-1-YL)-amine)

• Product Name: Cyclopentyl-(3-methyl-indan-1-YL)-amine
• CAS No: 1220039-70-2
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• MDL: MFCD15474871
• CID: 4563537
• PubChem ID: 53408551
• Update Time: 2025-10-28

Cyclopentyl-(3-methyl-indan-1-YL)-amine Chemical and Physical Properties

Names and Identifiers

• CYCLOPENTYL-(3-METHYL-INDAN-1-YL)-AMINE
• N-cyclopentyl-3-methyl-2,3-dihydro-1H-inden-1-amine
• VYB03970
• SB31940
• W17350
• DTXSID901221507
• MFCD15474871
• CS-0060580
• AKOS030631394
• N-Cyclopentyl-2,3-dihydro-3-methyl-1H-inden-1-amine
• 1220039-70-2
• AS-64248
• DB-197999
• Cyclopentyl-(3-methyl-indan-1-YL)-amine

• MDL： MFCD15474871
• Inchi： 1S/C15H21N/c1-11-10-15(16-12-6-2-3-7-12)14-9-5-4-8-13(11)14/h4-5,8-9,11-12,15-16H,2-3,6-7,10H2,1H3
• InChI Key： FKWAJSCMBIWDDT-UHFFFAOYSA-N
• SMILES： N(C1C2C=CC=CC=2C(C)C1)C1CCCC1

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on Cyclopentyl-(3-methyl-indan-1-YL)-amine

Cyclopentyl-(3-methyl-indan-1-YL)-amine: A Comprehensive Overview

The compound Cyclopentyl-(3-methyl-indan-1-YL)-amine (CAS No. 1220039-70-2) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of amines, specifically arylamines, and is characterized by its bicyclic indane framework substituted with a cyclopentyl group and a methyl group. The indane ring system, which is a fused bicyclic structure consisting of a benzene ring and a cyclohexene ring, provides the molecule with interesting electronic and steric properties. The presence of the cyclopentyl group further enhances the molecule's versatility, making it a valuable compound in various fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of Cyclopentyl-(3-methyl-indan-1-YL)-amine in drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes, receptors, and ion channels. For instance, researchers have explored its ability to modulate G-protein coupled receptors (GPCRs), which are critical in numerous physiological processes. The indane framework has been shown to facilitate receptor binding due to its rigid structure and aromaticity, while the cyclopentyl group contributes to hydrophobic interactions and improves membrane permeability.

In addition to its pharmacological applications, Cyclopentyl-(3-methyl-indan-1-YL)-amine has also found use in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has made it a promising candidate for herbicides and fungicides. Recent advancements in green chemistry have further enhanced its appeal by developing environmentally friendly synthesis routes that minimize waste and reduce ecological impact.

The synthesis of Cyclopentyl-(3-methyl-indan-1-YL)-amine involves a multi-step process that typically begins with the preparation of the indane derivative. One common approach is the Friedländer annulation reaction, which forms the indane ring system through the cyclization of an enamine intermediate. Subsequent functionalization steps introduce the cyclopentyl group and other substituents, ensuring the final product meets desired specifications. Researchers have also explored alternative methods, such as microwave-assisted synthesis and catalytic hydrogenation, to optimize reaction conditions and improve yield.

From a materials science perspective, Cyclopentyl-(3-methyl-indan-1-YL)-amine has been investigated for its potential in organic electronics. Its conjugated π-system enables efficient charge transport properties, making it suitable for applications in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent studies have demonstrated its ability to enhance device performance by improving carrier mobility and reducing operational voltage.

Furthermore, Cyclopentyl-(3-methyl-indan-1-YL)-amine exhibits interesting photophysical properties that make it attractive for use in sensors and imaging technologies. Its fluorescence characteristics under UV light have been leveraged for detecting specific analytes in environmental monitoring and biomedical diagnostics. The molecule's stability under harsh conditions also ensures long-term reliability in these applications.

In terms of safety and handling, Cyclopentyl-(3-methyl-indan-1-YL)-amine is generally considered non-hazardous under normal conditions. However, appropriate precautions should be taken during synthesis and handling to avoid exposure to strong oxidizing agents or prolonged contact with skin or eyes. Storage in a cool, dry place away from direct sunlight is recommended to maintain its stability.

Looking ahead, ongoing research continues to uncover new applications for Cyclopentyl-(3-methyl-indan-1-YL)-amine across various industries. Its structural versatility makes it an ideal candidate for further exploration in areas such as catalysis, polymer chemistry, and nanotechnology. As advancements in synthetic methods and computational modeling continue to evolve, the potential for this compound to play an even more significant role in scientific innovation remains promising.